Cas no 1251548-51-2 (1-4-(4-acetylphenyl)piperazin-1-yl-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylethan-1-one)

• Product Name: 1-4-(4-acetylphenyl)piperazin-1-yl-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylethan-1-one
• CAS No: 1251548-51-2
• MF: C₂₃H₂₄N₄O₄
• MW: 420.461065292358
• CID: 6525707
• Update Time: 2025-05-19

1-4-(4-acetylphenyl)piperazin-1-yl-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(4-acetylphenyl)piperazin-1-yl-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylethan-1-one
• 1-[4-(4-acetylphenyl)piperazin-1-yl]-2-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]ethanone

• Inchi： 1S/C23H24N4O4/c1-16(28)17-3-7-19(8-4-17)27-13-11-26(12-14-27)15-21(29)23-25-24-22(31-23)18-5-9-20(30-2)10-6-18/h3-10H,11-15H2,1-2H3
• InChI Key： LECJBBNOKHQXDD-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=C(C(C)=O)C=C2)CC1)C(=O)C1=NN=C(C2=CC=C(OC)C=C2)O1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-4-(4-acetylphenyl)piperazin-1-yl-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylethan-1-one

Introduction to 1-4-(4-acetylphenyl)piperazin-1-yl-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylethan-1-one (CAS No. 1251548-51-2)

Compound 1-4-(4-acetylphenyl)piperazin-1-yl-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylethan-1-one, identified by its CAS number 1251548-51-2, is a sophisticated molecular entity that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by its intricate structural framework, which includes a piperazine moiety linked to an oxadiazole ring system. The presence of acetyl and methoxy substituents further enhances its chemical complexity, making it a subject of extensive research for potential therapeutic applications.

The structural composition of this compound suggests a high degree of functional diversity, which is often leveraged in the design of novel pharmacophores. The piperazine ring is a well-known pharmacological scaffold that exhibits properties conducive to interaction with biological targets such as enzymes and receptors. Specifically, piperazine derivatives are frequently explored for their roles in central nervous system (CNS) disorders, including antipsychotic and antidepressant activities. The oxadiazole moiety, on the other hand, is recognized for its stability and ability to modulate biological pathways associated with inflammation and oxidative stress.

In recent years, there has been a surge in research focused on developing small molecule inhibitors that target various disease-related pathways. The compound 1-4-(4-acetylphenyl)piperazin-1-yl-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylethan-1-one has been investigated for its potential role in modulating these pathways. Notably, studies have highlighted its interaction with enzymes involved in neurotransmitter synthesis and metabolism. This has opened up avenues for exploring its efficacy in treating conditions such as depression, anxiety, and neurodegenerative diseases.

The methoxy group in the structure contributes to the compound's hydrophilicity, which can be advantageous for drug delivery systems requiring aqueous solubility. Additionally, the acetyl substituent may participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. These features make the compound a promising candidate for further development into therapeutic agents.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular docking studies have been performed using this compound to evaluate its binding affinity to various protein targets. These studies have revealed promising interactions with enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX), which are implicated in mood regulation and pain perception.

The oxadiazole ring system has also been the focus of numerous investigations due to its versatility in drug design. Its ability to act as a bridge between different pharmacophoric units allows for the creation of molecules with enhanced pharmacological properties. In particular, oxadiazole derivatives have shown promise in inhibiting inflammatory mediators and reducing oxidative stress, making them relevant for treating chronic inflammatory diseases and neurodegenerative disorders.

Furthermore, the synthesis of this compound has been optimized to ensure high yield and purity, which are critical factors for pharmaceutical development. Advanced synthetic methodologies have been employed to introduce the necessary functional groups while maintaining structural integrity. These efforts have resulted in scalable production processes that could facilitate further preclinical and clinical studies.

The potential therapeutic applications of 1-4-(4-acetylphenyl)piperazin-1-yl-2-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylethan-1-one extend beyond CNS disorders. Research has indicated its potential role in modulating immune responses and reducing inflammation, which could be beneficial in treating autoimmune diseases and chronic inflammatory conditions. Additionally, its structural features suggest possible applications in oncology, where it may interfere with signaling pathways involved in cancer cell proliferation.

In conclusion, the compound 1-4-(4-acetylphenyl)piperazin-1-yll -2 -5 - ( 4 - methoxyphenyl ) - 1 , 3 , 4 - ox adia z ol - 2 - ylethan - 1 - one (CAS No. 1251548 -51 -2) represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifaceted pharmacological properties. Its potential applications in treating neurological disorders, chronic inflammatory conditions, and possibly even cancer highlight its importance as a research subject. Continued investigation into this compound is warranted to fully elucidate its therapeutic potential and develop novel treatments for various human diseases.